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Cat. No.: B569915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of N-Benzyl N,N-Didesmethyl

Trimebutine-d5, a deuterated analog of a metabolite of Trimebutine. Trimebutine is a

spasmolytic agent used in the treatment of irritable bowel syndrome (IBS) and other

gastrointestinal motility disorders.[1][2] Isotope-labeled compounds, such as N-Benzyl N,N-

Didesmethyl Trimebutine-d5, are crucial tools in pharmaceutical research, particularly in

pharmacokinetic studies, as internal standards for analytical quantification, and in the synthesis

of metabolites.[3] This document details the available technical data, relevant experimental

protocols, and metabolic pathways associated with Trimebutine and its derivatives.

Core Data Presentation
The following table summarizes the key quantitative and physical data for N-Benzyl N,N-

Didesmethyl Trimebutine-d5.
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Parameter Value Reference

CAS Number 1246820-31-4 [4]

Molecular Formula C₂₇H₂₆D₅NO₅ [5]

Molecular Weight 454.57 g/mol [4][5]

Synonyms

3,4,5-Trimethoxybenzoic Acid

2-Phenyl-2-

[(phenylmethyl)amino]butyl

Ester-d5

[4]

Physical Form
Not specified, commercially

available

Applications

Isotope-labeled analog of N-

Benzyl N,N-Didesmethyl

Trimebutine, an intermediate in

the preparation of Trimebutine

metabolites.[4] Used as an

analytical standard for HPLC.

[3]

Metabolic Pathway of Trimebutine
Trimebutine undergoes extensive first-pass metabolism in the liver. The primary metabolic

pathway involves sequential N-demethylation and hydrolysis of the ester bond. The main active

metabolite is N-monodesmethyltrimebutine (nortrimebutine), which is further demethylated to

N-didesmethyltrimebutine.[1][2][6] These metabolites, along with products of ester hydrolysis,

are then conjugated and primarily excreted renally.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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